Cas no 2680895-69-4 (3-Ethynyl-2-(2,2,2-trifluoroacetamido)-5-(trifluoromethyl)benzoic acid)

• Product Name: 3-Ethynyl-2-(2,2,2-trifluoroacetamido)-5-(trifluoromethyl)benzoic acid
• CAS No: 2680895-69-4
• MF: C₁₂H₅F₆NO₃
• MW: 325.163424253464
• CID: 5627742
• PubChem ID: 165932710
• Update Time: 2025-07-23

3-Ethynyl-2-(2,2,2-trifluoroacetamido)-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethynyl-2-(2,2,2-trifluoroacetamido)-5-(trifluoromethyl)benzoic acid
• 2680895-69-4
• EN300-28294563
• 3-Ethynyl-2-(2,2,2-trifluoroacetamido)-5-(trifluoromethyl)benzoic acid

• Inchi： 1S/C12H5F6NO3/c1-2-5-3-6(11(13,14)15)4-7(9(20)21)8(5)19-10(22)12(16,17)18/h1,3-4H,(H,19,22)(H,20,21)
• InChI Key： ATWKNLLTDCRYGC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#C)C(=C(C(=O)O)C=1)NC(C(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 325.01736199g/mol
• Monoisotopic Mass: 325.01736199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-Ethynyl-2-(2,2,2-trifluoroacetamido)-5-(trifluoromethyl)benzoic acid

Introduction to 3-Ethynyl-2-(2,2,2-trifluoroacetamido)-5-(trifluoromethyl)benzoic acid (CAS No. 2680895-69-4)

3-Ethynyl-2-(2,2,2-trifluoroacetamido)-5-(trifluoromethyl)benzoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2680895-69-4, belongs to a class of molecules characterized by its intricate structural features, including an ethynyl group, a trifluoroacetamide moiety, and a trifluoromethyl substituent on a benzoic acid backbone. These structural elements contribute to its distinctive chemical properties and make it a subject of intense study for potential applications in drug discovery and development.

The presence of the ethynyl group (—C≡CH) in the molecular structure of this compound suggests its utility in various synthetic transformations, particularly in the formation of carbon-carbon bonds through reactions such as Sonogashira coupling. This reactivity is highly valued in medicinal chemistry for constructing complex molecular architectures. Additionally, the trifluoroacetamide (—CONHCF₃) moiety introduces both polar and fluorinated characteristics to the molecule, which can influence its solubility, metabolic stability, and interactions with biological targets. The trifluoromethyl group (—CF₃), another key feature, is frequently incorporated into pharmaceuticals due to its ability to enhance binding affinity and metabolic resistance.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 3-Ethynyl-2-(2,2,2-trifluoroacetamido)-5-(trifluoromethyl)benzoic acid as a scaffold for developing novel therapeutic agents. Studies have demonstrated that the trifluoromethyl group can modulate electronic properties and improve pharmacokinetic profiles, making it an attractive feature for drug design. Furthermore, the combination of an ethynyl group and a trifluoroacetamide moiety provides multiple sites for functionalization, allowing chemists to tailor the molecule for specific biological activities.

In the realm of medicinal chemistry, benzoic acid derivatives are well-documented for their diverse pharmacological effects. The structural motif of 3-Ethynyl-2-(2,2,2-trifluoroacetamido)-5-(trifluoromethyl)benzoic acid aligns with this tradition, offering a platform for exploring new therapeutic avenues. Researchers have been particularly interested in its potential as an intermediate in the synthesis of inhibitors targeting enzymes involved in inflammatory pathways. The trifluoromethyl group’s ability to increase lipophilicity and binding affinity has been leveraged in designing molecules that interact more effectively with protein targets.

Moreover, the compound’s unique structural features make it a valuable tool for investigating structure-activity relationships (SAR) in drug design. By systematically modifying different parts of the molecule—such as replacing the ethynyl group with other functional groups or altering the trifluoromethyl substituent—scientists can gain insights into how these changes affect biological activity. Such studies are crucial for optimizing lead compounds into viable drug candidates.

Recent publications have explored the synthetic pathways for 3-Ethynyl-2-(2,2,2-trifluoroacetamido)-5-(trifluoromethyl)benzoic acid, emphasizing its role as a versatile building block in organic synthesis. One notable approach involves the palladium-catalyzed cross-coupling of halogenated benzoic acids with terminal alkynes to introduce the ethynyl group efficiently. The subsequent introduction of the trifluoroacetamide functionality via nucleophilic substitution or other reaction mechanisms further enhances the compound’s complexity and potential utility.

The trifluoromethyl group’s electronic effects are particularly noteworthy in this context. It exerts a strong electron-withdrawing inductive effect, which can influence both electronic properties and steric interactions within biological systems. This characteristic has been exploited in designing molecules with improved binding affinities to enzymes and receptors. For instance, studies have shown that trifluoromethyl-substituted benzoic acids exhibit enhanced activity against certain proteases involved in cancer progression.

In conclusion,3-Ethynyl-2-(2,2,2-trifluoroacetamido)-5-(trifluoromethyl)benzoic acid (CAS No. 2680895-69-4) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features—comprising an ethynyl group,trifluoroacetamide, and trifluoromethyl substituent—make it a valuable scaffold for developing novel therapeutic agents. Ongoing research continues to uncover new synthetic strategies and pharmacological applications for this compound, reinforcing its importance as a key intermediate in drug discovery efforts.